N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-pyrrol-1-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H19N3OS/c20-15(17-9-8-13-6-2-1-3-7-13)14-12-21-16(18-14)19-10-4-5-11-19/h4-6,10-12H,1-3,7-9H2,(H,17,20)
• InChI Key: FOGJPHIYGMEJAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2=CSC(=N2)N3C=CC=C3
• Molecular Formula: C16H19N3OS
• Molecular Weight: 301.4 g/mol

Description

N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide, also known as CX614, is a potent and selective positive allosteric modulator of AMPA receptors. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various neurological disorders.

Scientific Research Applications

Heterocyclic Synthesis and Antibacterial Applications

A study focused on the synthesis of heterocyclic compounds, including thiophene and thiazole derivatives, demonstrated the potential of these structures in creating new antibiotic and antibacterial drugs. The research highlighted the versatility of thiazole carboxamides in generating compounds with significant biological activity against both Gram-positive and Gram-negative bacteria (Ahmed, 2007).

Antituberculosis Activity

Another research effort led to the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel inhibitors of Mycobacterium tuberculosis GyrB ATPase. This study showcased the application of thiazole derivatives in developing compounds with promising antituberculosis activity, highlighting a strategic approach to combatting this infectious disease (Jeankumar et al., 2013).

Insecticidal Applications

Research on the synthesis of innovative heterocycles incorporating a thiadiazole moiety for application against the cotton leafworm, Spodoptera littoralis, exemplifies the insecticidal potential of thiazole derivatives. These compounds offer a new avenue for the development of effective insecticides, contributing to agricultural pest management (Fadda et al., 2017).

Anticancer Applications

A study investigating the synthesis and anticancer activity of arylazothiazoles and 1,3,4-thiadiazoles demonstrated the significant potential of thiazole derivatives as anticancer agents. The use of chitosan-grafted-poly(4-vinylpyridine) as a novel catalyst in the synthesis process underscores the innovative approaches being explored in the search for new cancer therapies (Gomha et al., 2015).